Cas no 1261723-86-7 (4-Chloro-4'-(trifluoromethoxy)-[1,1'-biphenyl]-3-ol)

• Product Name: 4-Chloro-4'-(trifluoromethoxy)-[1,1'-biphenyl]-3-ol
• CAS No: 1261723-86-7
• MF: C₁₃H₈ClF₃O₂
• MW: 288.649633407593
• MDL: MFCD18315779
• CID: 2621871
• PubChem ID: 53221512
• Update Time: 2025-04-21

4-Chloro-4'-(trifluoromethoxy)-[1,1'-biphenyl]-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-4'-(trifluoromethoxy)[1,1'-biphenyl]-3-ol
• 1261723-86-7
• 2-CHLORO-5-(4-TRIFLUOROMETHOXYPHENYL)PHENOL
• DTXSID70686153
• 2-Chloro-5-(4-trifluoromethoxyphenyl)phenol, 95%
• 4-Chloro-4'-(trifluoromethoxy)-[1,1'-biphenyl]-3-ol
• MFCD18315779

• MDL： MFCD18315779
• Inchi： 1S/C13H8ClF3O2/c14-11-6-3-9(7-12(11)18)8-1-4-10(5-2-8)19-13(15,16)17/h1-7,18H
• InChI Key： NSDFNKSKXXHAAQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1O)C1C=CC(=CC=1)OC(F)(F)F

Computed Properties

• Exact Mass: 288.0164917Da
• Monoisotopic Mass: 288.0164917Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls